Cas no 1704640-88-9 (7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane
• CAS No: 1704640-88-9
• MF: C₁₇H₁₉NOS₂
• MW: 317.468861818314
• CID: 5366637
• Update Time: 2025-11-07

7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-methylphenyl)-1,4-thiazepan-4-yl]-thiophen-3-ylmethanone
• 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane

• Inchi： 1S/C17H19NOS2/c1-13-4-2-3-5-15(13)16-6-8-18(9-11-21-16)17(19)14-7-10-20-12-14/h2-5,7,10,12,16H,6,8-9,11H2,1H3
• InChI Key： RQBHBQSAWSOVEE-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2C)SCC1)(C1C=CSC=1)=O

Additional information on 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane

Comprehensive Analysis of 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane (CAS No. 1704640-88-9)

The compound 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane (CAS No. 1704640-88-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its distinctive thiazepane core and functionalized aromatic rings, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which could pave the way for novel therapeutic agents.

One of the most searched questions regarding this compound is: "What are the potential applications of 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane?" Current studies suggest its relevance in modulating specific biological pathways, particularly in neurological and metabolic disorders. The thiophene-3-carbonyl moiety is known to enhance binding affinity to certain protein targets, making it a valuable scaffold for medicinal chemistry.

Another trending topic is the synthetic routes for CAS 1704640-88-9. Organic chemists are exploring efficient methodologies to synthesize this compound with high yield and purity. Recent advancements in catalysis and green chemistry have enabled more sustainable production processes, aligning with the global push for environmentally friendly chemical synthesis.

The structure-activity relationship (SAR) of 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane is another area of intense investigation. Researchers are leveraging computational tools like molecular docking and QSAR modeling to predict its interactions with biological targets. These studies are crucial for optimizing the compound's efficacy and minimizing off-target effects.

In the context of drug development, this compound's pharmacokinetic properties are under scrutiny. Key questions include its metabolic stability, oral bioavailability, and toxicity profile. Addressing these concerns is essential for advancing it to preclinical trials. The integration of AI-driven drug design has accelerated these evaluations, making CAS 1704640-88-9 a case study for modern computational chemistry.

Beyond pharmaceuticals, 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane is also explored in material science. Its conjugated system and heterocyclic architecture make it a candidate for organic electronics, such as OLEDs and conductive polymers. This dual applicability underscores its versatility and broadens its industrial relevance.

As the scientific community continues to unravel the potential of CAS 1704640-88-9, collaborations between academia and industry are expected to rise. The compound's patent landscape and regulatory considerations are also hot topics, reflecting the growing interest in its commercial viability. With ongoing research, 7-(2-methylphenyl)-4-(thiophene-3-carbonyl)-1,4-thiazepane may soon transition from a laboratory curiosity to a cornerstone of innovative therapies and technologies.